Cas no 1807277-63-9 (Ethyl 2-cyano-5-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-cyano-5-hydroxypyridine-4-acetate
• CAS No: 1807277-63-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4903989
• Update Time: 2025-05-21

Ethyl 2-cyano-5-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxypyridine-4-acetate

• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)4-7-3-8(5-11)12-6-9(7)13/h3,6,13H,2,4H2,1H3
• InChI Key： FEQWZGXRXMJSLC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(C#N)=NC=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 2-cyano-5-hydroxypyridine-4-acetate

Ethyl 2-cyano-5-hydroxypyridine-4-acetate: A Comprehensive Overview

Ethyl 2-cyano-5-hydroxypyridine-4-acetate, with the CAS number 1807277-63-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of numerous studies aimed at understanding its synthesis, properties, and potential applications. In this article, we will delve into the details of this compound, exploring its chemical characteristics, recent research findings, and its significance in contemporary scientific research.

The chemical structure of Ethyl 2-cyano-5-hydroxypyridine-4-acetate is a key factor in its versatility. The molecule consists of a pyridine ring substituted with a cyano group at position 2, a hydroxyl group at position 5, and an ethyl acetate group at position 4. This arrangement not only imparts stability to the molecule but also renders it highly reactive under certain conditions. Recent studies have highlighted the importance of such structural features in determining the compound's reactivity and selectivity in various chemical reactions.

One of the most notable aspects of Ethyl 2-cyano-5-hydroxypyridine-4-acetate is its role as an intermediate in organic synthesis. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex molecular frameworks. For instance, its ability to undergo nucleophilic substitution reactions has made it a valuable precursor in the synthesis of bioactive molecules. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and selective transformations.

The pharmacological potential of Ethyl 2-cyano-5-hydroxypyridine-4-acetate has also been a focal point of recent investigations. Studies have shown that this compound exhibits promising activity against various pathological conditions, including bacterial infections and oxidative stress-related disorders. Its ability to modulate key cellular pathways makes it a candidate for drug development programs targeting these conditions. Moreover, ongoing research is exploring its potential as a lead compound for the design of novel therapeutic agents.

In terms of synthesis, Ethyl 2-cyano-5-hydroxypyridine-4-acetate can be prepared through a variety of methods, each offering distinct advantages depending on the scale and desired purity. One common approach involves the reaction of 2-cyano-5-hydroxypyridine with ethyl bromoacetate under basic conditions. This method has been optimized to achieve high yields and excellent stereochemical control. Recent innovations in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound.

The application of Ethyl 2-cyano-5-hydroxypyridine-4-acetate extends beyond traditional chemical synthesis. Its unique properties make it an attractive candidate for use in materials science and catalysis. For example, researchers have explored its potential as a ligand in transition metal complexes, where it has shown promise as an efficient catalyst for various organic transformations. These findings underscore the compound's versatility and highlight its potential for broader industrial applications.

From an environmental standpoint, understanding the behavior and fate of Ethyl 2-cyano-5-hydroxypyridine-4-acetate in natural systems is crucial for ensuring sustainable practices. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its environmental impact. These efforts are essential for guiding responsible use and disposal practices.

In conclusion, Ethyl 2-cyano-5-hydroxypyridine-4-acetate stands out as a multifaceted compound with significant implications across diverse scientific disciplines. Its structural features, reactivity, and potential applications continue to drive innovative research and development. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing both academic and industrial pursuits.